Cas no 138903-86-3 (Cyclopentaneacetic acid, 3-(2,6-dichloro-9H-purin-9-yl)-, methyl ester,cis-)

• Product Name: Cyclopentaneacetic acid, 3-(2,6-dichloro-9H-purin-9-yl)-, methyl ester,cis-
• CAS No: 138903-86-3
• MF: C₁₃H₁₄Cl₂N₄O₂
• MW: 329.18186044693
• CID: 1267170
• Update Time: 2024-08-04

Cyclopentaneacetic acid, 3-(2,6-dichloro-9H-purin-9-yl)-, methyl ester,cis- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, 3-(2,6-dichloro-9H-purin-9-yl)-, methyl ester,cis-
• Cyclopentaneacetic acid, 3-(2,6-dichloro-9H-purin-9-yl)-, methyl ester, cis- (9CI)

• Inchi： 1S/C13H14Cl2N4O2/c1-21-9(20)5-7-2-3-8(4-7)19-6-16-10-11(14)17-13(15)18-12(10)19/h6-8H,2-5H2,1H3/t7-,8+/m1/s1
• InChI Key： AVWNMXDPVQUUTB-SFYZADRCSA-N
• SMILES： [C@@H]1(CC(OC)=O)CC[C@H](N2C3C(N=C2)=C(Cl)N=C(Cl)N=3)C1

Computed Properties

• Exact Mass: 328.04962

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 443.7±50.0 °C(Predicted)
• PSA: 69.9
• pka: -1.02±0.10(Predicted)